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Compound of Interest

Compound Name: Barium-135

Cat. No.: B089191

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of Barium-
135, addressing its stability. The document summarizes key quantitative data, outlines the
experimental methodologies for determining isotope stability, and presents visual diagrams to
illustrate fundamental nuclear concepts.

Executive Summary: Barium-135 is a Stable Isotope

Barium-135 (13°Ba) is a stable, non-radioactive isotope of barium.[1][2][3][4] It is one of the
seven naturally occurring isotopes of barium, six of which are stable.[2] With an atomic number
of 56 and a neutron number of 79, Barium-135 has a natural abundance of approximately
6.59%.[3][4][5][6] While the ground state of Barium-135 is stable, it is important to distinguish it
from its metastable isomer, Barium-135m (13>™Ba), which is radioactive and decays to the
stable 13°Ba state.[2][7]

Nuclear and Physical Properties

The fundamental properties of Barium-135 are crucial for its application in various scientific
fields, including nuclear physics research and Nuclear Magnetic Resonance (NMR) studies.[2]
[3] A summary of these properties is presented in the table below.
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Property Value
Symbol 135Ba
Radioactive No (Stable)
Atomic Number (2) 56

Mass Number (A) 135
Neutron Number (N) 79

Atomic Mass 134.9056886 u
Natural Abundance 6.59%

Spin 3/2+

Half-life Stable

The Radioactive Isomer: Barium-135m

Barium-135 has a metastable nuclear isomer, Barium-135m (13°™Ba), which is radioactive.[2]
[7] This excited state of the Barium-135 nucleus has a measurable half-life of approximately
28.7 hours.[2][7][8] It decays to the stable ground state of Barium-135 through a process
called isomeric transition (IT).[2][8] This decay process involves the emission of a gamma-ray

photon with an energy of 268 keV.[2][9]

Property Value

Symbol 135mBa

Radioactive Yes

Half-life ~28.7 hours

Decay Mode Isomeric Transition (IT)

Daughter Isotope

135Ba (Stable)

Emission

Gamma-ray photon (268 keV)
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Experimental Determination of Isotopic Stability

The stability of an isotope like Barium-135 is determined through a variety of experimental
techniques designed to detect any signs of radioactive decay. The absence of detectable decay
over extended observation periods, within the limits of the instrumentation, leads to the
classification of an isotope as stable.

Mass Spectrometry

Isotope Ratio Mass Spectrometry (IRMS) is a fundamental technique for determining the
presence and abundance of different isotopes in a sample.[7][8]

Experimental Protocol:

Sample Preparation: A sample containing barium is purified and ionized.

Acceleration: The ions are accelerated into a magnetic field.

Separation: The magnetic field deflects the ions based on their mass-to-charge ratio. Lighter
isotopes are deflected more than heavier ones.

Detection: A detector measures the abundance of each isotope.

By analyzing geological samples of varying ages, scientists can determine if the isotopic ratios
have changed over time due to radioactive decay. For stable isotopes like Barium-135, the
natural abundance remains constant.

Radiation Detection

To confirm that an isotope is not radioactive, scientists use highly sensitive detectors to look for
any emitted particles (alpha, beta) or photons (gamma rays).

Common Detector Types:

o Geiger-Miller Counters: These detectors use a gas-filled tube that conducts electricity when
radiation passes through it, generating a measurable pulse.
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 Scintillation Counters: These use materials that emit light when struck by radiation. The light
is then converted into an electrical signal.

e Semiconductor Detectors: These detectors, often made of germanium or silicon, produce a
signal proportional to the energy of the incident radiation, allowing for precise energy
measurements.

Experimental Protocol:

» A highly purified sample of the isotope in question is placed in a well-shielded environment to
minimize background radiation.

e One or more types of radiation detectors are positioned to monitor the sample.

o Data is collected over a long period. The absence of a signal above the background noise
indicates that the isotope is stable.

Visualizing Nuclear Stability and Decay

The following diagrams illustrate the concepts of nuclear stability and the decay process of
Barium-135m.

Caption: Relationship of stable 13°Ba to its unstable isobars.

Caption: Decay of metastable 13>™Ba to stable 13°Ba.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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